![molecular formula C17H21Cl2N3 B6271547 2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2703778-63-4](/img/no-structure.png)
2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[5-(2,3-Dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride (2-DMBD) is a chemical compound of the benzodiazole family. It is a white crystalline solid that is soluble in water, ethanol, and methanol. It is used in a variety of scientific research applications, including organic synthesis and as a reagent for biochemical and physiological studies.
Scientific Research Applications
2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. It is also used in biochemical and physiological studies, as it can be used to study the effects of drugs on specific enzymes or receptors. In addition, it can be used to study the structure and function of proteins and other macromolecules.
Mechanism of Action
2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride acts as a reversible inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, and its inhibition leads to an increase in acetylcholine levels in the brain. This can lead to an increase in memory, learning, and concentration. This compound is also thought to have an effect on the enzyme phospholipase A2, which is involved in the production of arachidonic acid, a precursor to the synthesis of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, leading to an improvement in memory, learning, and concentration. It also has an effect on the enzyme phospholipase A2, leading to a decrease in the production of arachidonic acid and other inflammatory mediators. In addition, it has been shown to have anti-inflammatory and antioxidant properties, and it may have potential applications in the treatment of neurological diseases.
Advantages and Limitations for Lab Experiments
2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easily synthesized in large quantities. In addition, it is soluble in water, ethanol, and methanol, making it easy to handle and store. However, it is important to note that this compound is a potent inhibitor of AChE, and it should be used with caution in experiments involving this enzyme.
Future Directions
The potential future directions for the use of 2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride are numerous. It could be used in the development of new drugs for the treatment of neurological diseases, as it has been shown to have anti-inflammatory and antioxidant properties. It could also be used in the development of new compounds for use in organic synthesis, as well as for biochemical and physiological studies. Additionally, it could be used as a reagent in the synthesis of novel heterocyclic compounds. Finally, it could be used in the development of new compounds for use in drug delivery systems, as it has been shown to be able to cross the blood-brain barrier.
Synthesis Methods
2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride can be synthesized from a number of different starting materials. The most common method is the condensation of 2,3-dimethylbenzaldehyde with 1,3-diaminobenzene in the presence of an acid catalyst such as hydrochloric acid. The reaction produces this compound, which is then isolated and purified. The yield of the reaction is typically high, and the reaction can be scaled up for larger quantities of the compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 2-amino-5-(2,3-dimethylphenyl)benzimidazole with ethyl bromoacetate to form 2-(2-bromoacetyl)-5-(2,3-dimethylphenyl)benzimidazole. This intermediate is then reacted with ethylenediamine to form the final product, which is then converted to the dihydrochloride salt form.", "Starting Materials": [ "2-amino-5-(2,3-dimethylphenyl)benzimidazole", "ethyl bromoacetate", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-amino-5-(2,3-dimethylphenyl)benzimidazole is reacted with ethyl bromoacetate in the presence of a base such as potassium carbonate to form 2-(2-bromoacetyl)-5-(2,3-dimethylphenyl)benzimidazole.", "Step 2: The intermediate 2-(2-bromoacetyl)-5-(2,3-dimethylphenyl)benzimidazole is then reacted with ethylenediamine in the presence of a base such as sodium hydride to form 2-[5-(2,3-dimethylphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine.", "Step 3: The final product is then converted to the dihydrochloride salt form by treatment with hydrochloric acid." ] } | |
| 2703778-63-4 | |
Molecular Formula |
C17H21Cl2N3 |
Molecular Weight |
338.3 |
Purity |
91 |
Origin of Product |
United States |
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